Cas no 1040637-27-1 (5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1040637-27-1
• MF: C₂₀H₂₁ClN₂O₅S
• MW: 436.909143209457
• CID: 6372635
• PubChem ID: 44043182
• Update Time: 2025-07-02

5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• AKOS024498367
• 5-chloro-2-methoxy-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide
• F5099-0534
• VU0635782-1
• 1040637-27-1
• 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide

• Inchi： 1S/C20H21ClN2O5S/c1-27-17-7-5-14(21)11-19(17)29(25,26)22-15-6-4-13-8-9-23(16(13)12-15)20(24)18-3-2-10-28-18/h4-7,11-12,18,22H,2-3,8-10H2,1H3
• InChI Key： FCCNKXOQHWPDFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NC1C=CC2=C(C=1)N(C(C1CCCO1)=O)CC2)(=O)=O)OC

Computed Properties

• Exact Mass: 436.0859706g/mol
• Monoisotopic Mass: 436.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Introduction to 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide, identified by its CAS number 1040637-27-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its sulfonamide and indole moieties, has garnered attention due to its potential biological activities and the unique interactions it can exhibit with biological targets. The compound's synthesis involves sophisticated organic chemistry techniques, including the incorporation of an oxolane-2-carbonyl group, which modulates its electronic properties and reactivity.

The sulfonamide functional group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In the context of 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide, the presence of both chloro and methoxy substituents further fine-tunes its pharmacological profile. These substituents can influence solubility, lipophilicity, and interactions with enzymes or receptors, making the compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. By leveraging machine learning models and molecular dynamics simulations, researchers can explore the potential binding modes of 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide to various targets. This approach has been instrumental in identifying novel drug candidates and optimizing existing ones. The integration of these computational methods with traditional wet-lab experimentation has accelerated the drug discovery pipeline significantly.

The indole core of 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide is particularly noteworthy, as indole derivatives are widely recognized for their diverse biological activities. These activities range from antimicrobial and anti-inflammatory effects to potential applications in neurodegenerative diseases. The oxolane ring serves as a protecting group for the carbonyl functionality, ensuring stability during synthetic transformations while allowing for selective modifications when needed.

In the context of modern drug discovery, the sulfonamide derivative has been explored for its potential therapeutic applications. Studies have suggested that compounds with similar scaffolds may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The chloro and methoxy groups contribute to the molecule's ability to interact with specific amino acid residues in protein targets, modulating their function and potentially leading to therapeutic benefits.

The synthesis of 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, has streamlined the process. These techniques allow for more efficient construction of complex molecular frameworks compared to traditional synthetic routes.

Recent research has also highlighted the importance of understanding the stereochemistry of such compounds. The three-dimensional arrangement of atoms in 5-chloro-2-methoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-y]]benzene - 1-sulfonamide can significantly influence its biological activity. By employing chiral catalysts or resolving techniques, researchers can isolate enantiomerically pure forms of the compound, which may exhibit enhanced efficacy or reduced side effects compared to racemic mixtures.

The role of sulfonamides in medicinal chemistry extends beyond their structural role as pharmacophores; they also serve as key intermediates in the synthesis of more complex molecules. The versatility of sulfonamides allows them to be incorporated into various drug candidates across different therapeutic areas. For instance, derivatives have been investigated for their potential antiviral properties by interfering with viral replication mechanisms.

As computational tools continue to evolve, so does our ability to predict and validate the biological activity of novel compounds like 5-chloro - 2 - methoxy - N - [ 1 - ( ox o l a n e - 2 - carb o n y l ) - 2 , 3 - di h y d r o - 1 H - i n d o l - 6 - y l ] b e n z e n e - 1 - s u l f o n a m i d e. High-throughput screening (HTS) methods combined with artificial intelligence algorithms enable rapid assessment of large libraries of compounds for specific biological activities. This approach has been particularly effective in identifying hits that warrant further optimization through medicinal chemistry interventions.

The oxolane ring in this compound not only serves as a protecting group but also introduces rigidity into the molecular framework. This rigidity can be advantageous in designing molecules that fit snugly into binding pockets on biological targets. Additionally, oxolane derivatives have been explored for their ability to enhance oral bioavailability by improving solubility and reducing metabolic degradation.

In conclusion,5-chloro - 2 - meth oxy - N - [ 1 - ( ox o l a n e - 2 - carb o n y l ) - 2 , 3 - di h y d r o - 1 H - i n d o l - 6 - y l ] b e n z e n e - 1 - s u l f o n a m i d e ( CAS no . 1040637 - 27 - 1 ) represents a fascinating example of how intricate molecular structures can be designed for therapeutic applications . Its unique combination of functional groups , coupled with recent advances in synthetic and computational chemistry , positions it as a promising candidate for further exploration . As research continues , it is likely that additional insights into its biological activity and potential therapeutic uses will emerge , contributing to the growing arsenal of tools available for treating various diseases.